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Compound of Interest

Compound Name: 4-Nonylphenol

Cat. No.: B7770406

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the toxicity of 4-Nonylphenol (4-NP) in
different fish species, supported by experimental data. 4-NP is a widespread environmental
contaminant known for its endocrine-disrupting properties, posing a significant threat to aquatic
ecosystems. Understanding its species-specific toxicity is crucial for environmental risk
assessment and the development of mitigation strategies.

Quantitative Toxicity Data

The following table summarizes the acute and chronic toxicity of 4-Nonylphenol across a
range of freshwater and saltwater fish species. The data is presented to facilitate a clear
comparison of lethal concentrations (LC50) and no-observed-effect concentrations (NOEC).

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b7770406?utm_src=pdf-interest
https://www.benchchem.com/product/b7770406?utm_src=pdf-body
https://www.benchchem.com/product/b7770406?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7770406?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative
Check Availability & Pricing

. Concentr
Fish Common . . . Referenc
. Test Type Duration Endpoint ation
Species Name
(nglL)
Pimephale Fathead
) Acute 96 hours LC50 135 [1]
s promelas  Minnow
Pimephale  Fathead ) NOEC
) Chronic 33 days ) 7.4 [1]
s promelas  Minnow (survival)
Pimephale  Fathead ] LOEC
) Chronic 33 days ) 14 [1]
s promelas  Minnow (survival)
Cyprinodon  Sheepshea
] ) Acute 96 hours LC50 187 [1]
variegatus d Minnow
Lepomis
. . . NOEC
macrochiru  Bluegill Chronic 28 days ) 59.5 [1]
(mortality)
S
Lepomis
] ) ) LOEC
macrochiru  Bluegill Chronic 28 days ) 126 [1]
(mortality)
s
] Japanese
Oryzias
) Medaka Acute 96 hours LC50 209 [1]
latipes o
(Killifish)
Danio rerio  Zebrafish Acute 48 hours LC50 131.4 [2]
Danio rerio  Zebrafish Acute 72 hours LC50 47.2 [2]
Danio rerio  Zebrafish Acute 96 hours LC50 26.8 [2]
Oreochrom o
o Nile Tilapia  Acute 96 hours LC50 32 [3]
is niloticus
Oreochrom
is Mozambiq
_ o Acute 96 hours LC50 1500 [3]
mossambic  ue Tilapia
us
© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://circabc.europa.eu/sd/a/af1b09f2-ff9a-46f6-ba2d-d4bc2adfeee0/24_Nonylphenol_EQSdatasheet_310705.pdf
https://circabc.europa.eu/sd/a/af1b09f2-ff9a-46f6-ba2d-d4bc2adfeee0/24_Nonylphenol_EQSdatasheet_310705.pdf
https://circabc.europa.eu/sd/a/af1b09f2-ff9a-46f6-ba2d-d4bc2adfeee0/24_Nonylphenol_EQSdatasheet_310705.pdf
https://circabc.europa.eu/sd/a/af1b09f2-ff9a-46f6-ba2d-d4bc2adfeee0/24_Nonylphenol_EQSdatasheet_310705.pdf
https://circabc.europa.eu/sd/a/af1b09f2-ff9a-46f6-ba2d-d4bc2adfeee0/24_Nonylphenol_EQSdatasheet_310705.pdf
https://circabc.europa.eu/sd/a/af1b09f2-ff9a-46f6-ba2d-d4bc2adfeee0/24_Nonylphenol_EQSdatasheet_310705.pdf
https://circabc.europa.eu/sd/a/af1b09f2-ff9a-46f6-ba2d-d4bc2adfeee0/24_Nonylphenol_EQSdatasheet_310705.pdf
https://www.ere.ac.cn/en/article/doi/10.11934/j.issn.1673-4831.2017.08.009
https://www.ere.ac.cn/en/article/doi/10.11934/j.issn.1673-4831.2017.08.009
https://www.ere.ac.cn/en/article/doi/10.11934/j.issn.1673-4831.2017.08.009
https://www.fisheriesjournal.com/archives/2018/vol6issue2/PartC/6-1-53-441.pdf
https://www.fisheriesjournal.com/archives/2018/vol6issue2/PartC/6-1-53-441.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7770406?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

Channa Spotted 3]
punctatus Snakehead

Clarias African

o : - - - - [31[4]

gariepinus Catfish

_ NOEC
Cyprinus Common ]

) Chronic 70 days (haematolo 1-5 [5]
carpio Carp )

gical)
Oncorhync  Rainbow )
Chronic 4 months - land 10 [6]

hus mykiss  Trout

LC50 (Lethal Concentration 50): The concentration of a chemical that is lethal to 50% of the
test organisms within a specified time. NOEC (No-Observed-Effect Concentration): The highest
tested concentration of a substance at which no statistically significant adverse effect is
observed in the exposed population compared to a control group. LOEC (Lowest-Observed-
Effect Concentration): The lowest tested concentration of a substance at which a statistically
significant adverse effect is observed in the exposed population compared to a control group.

Experimental Protocols

The toxicity data presented in this guide are primarily derived from studies following
standardized testing protocols, such as those outlined by the Organisation for Economic Co-
operation and Development (OECD) and the United States Environmental Protection Agency
(US EPA).

Acute Toxicity Testing (based on OECD Guideline 203)

The acute toxicity of 4-Nonylphenol in fish is typically determined using the OECD 203
guideline, "Fish, Acute Toxicity Test".[7][8][9][10][11]

o Test Organisms: A variety of fish species can be used, with common examples including
Zebrafish (Danio rerio) and Rainbow Trout (Oncorhynchus mykiss).[9]

o Test Duration: The standard exposure period is 96 hours.[7][8][9]
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o Test Conditions: Fish are exposed to a range of at least five concentrations of 4-NP in a

geometric series.[7][11] The tests can be conducted under static, semi-static, or flow-through
conditions.[10]

o Observations: Mortalities and any sublethal effects (e.g., changes in behavior, appearance)
are recorded at 24, 48, 72, and 96 hours.[7][8]

o Endpoint: The primary endpoint is the determination of the LC50 value at each observation
time.[7][8][11]

Experimental Workflow for Acute Toxicity Testing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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